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Compound of Interest

Compound Name: Diethyl 2-(2-oxopropyl)malonate

Cat. No.: B1280708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for Diethyl
2-(2-oxopropyl)malonate (CAS No. 23193-18-2). Due to the limited availability of a

comprehensive public Safety Data Sheet (SDS) for this specific compound, this document

emphasizes general principles of laboratory safety for handling fine chemicals where detailed

toxicological data is not readily available. The information presented is a synthesis of best

practices and data extrapolated from structurally similar compounds, but it should not replace a

formal risk assessment conducted by qualified personnel.

Chemical Identification and Physical Properties
Clear identification and understanding of a substance's physical properties are fundamental to

its safe handling.
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Identifier Value

Chemical Name Diethyl 2-(2-oxopropyl)malonate

CAS Number 23193-18-2

Molecular Formula C₁₀H₁₆O₅

Molecular Weight 216.23 g/mol

Appearance
Assumed to be a liquid, based on supplier

information.

Purity Typically available at ≥95%.

Data sourced from publicly available supplier information.

Hazard Identification and Precautionary Measures
While a specific GHS classification for Diethyl 2-(2-oxopropyl)malonate is not widely

published, a conservative approach to handling is recommended. The following potential

hazards and precautionary statements are based on general knowledge of similar chemical

structures.

Potential Hazards:

May cause skin and eye irritation upon contact.

May be harmful if swallowed or inhaled.

The toxicological properties have not been thoroughly investigated.

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Exposure Controls and Personal Protection
Establishing a safe working environment is paramount when handling chemicals with unknown

toxicological profiles.

Control Parameter Recommendation

Engineering Controls

Work in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation

exposure. Ensure eyewash stations and safety

showers are readily accessible.

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with EN166 or other appropriate

standards.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile,

neoprene) and a laboratory coat. Change gloves

immediately if they become contaminated.

Respiratory Protection

If working outside of a fume hood or if there is a

risk of aerosolization, use a NIOSH-approved

respirator with an appropriate organic vapor

cartridge.

Hygiene Measures

Avoid eating, drinking, or smoking in laboratory

areas. Wash hands thoroughly before leaving

the lab.

Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and maintain the

integrity of the chemical.
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Aspect Guideline

Safe Handling

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist. Use only in a

chemical fume hood. Keep away from

incompatible materials such as strong oxidizing

agents.

Storage Conditions

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Keep away from

sources of ignition.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention if symptoms persist.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately rinse eyes with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get immediate medical

attention.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.
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Accidental Release Measures
A clear and practiced spill response plan is essential for mitigating the impact of an accidental

release. The following workflow outlines the general procedure for handling a chemical spill of

Diethyl 2-(2-oxopropyl)malonate.

Immediate Response Containment & Cleanup Decontamination & Reporting

Evacuate Immediate Area Alert Colleagues & Supervisor
Notify

Assess Spill Size & Risk
Inform

Don Appropriate PPEIf safe to proceed

Evacuate Laboratory & Call Emergency ServicesIf large or hazardous

Contain Spill with Absorbent Material Absorb Spilled Liquid Collect Waste in a Labeled Container Decontaminate Spill Area Dispose of Waste Properly Report the Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet or professional safety consultation. Users should always

conduct a thorough risk assessment before handling any chemical.

To cite this document: BenchChem. [In-Depth Technical Guide: Diethyl 2-(2-
Oxopropyl)malonate Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280708#diethyl-2-2-oxopropyl-malonate-safety-
data-sheet-sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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